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Compound of Interest

Compound Name: 2-(4-Bromophenyl)ethanol

Cat. No.: B1265510 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of 2-(4-
Bromophenyl)ethanol. Due to the limited availability of specific quantitative solubility data in

publicly accessible literature, this document focuses on the compound's physical properties,

theoretical solubility considerations based on its chemical structure, and a detailed, generalized

experimental protocol for determining its solubility in organic solvents. This information is

intended to empower researchers to effectively utilize this compound in various experimental

and developmental settings.

Physicochemical Properties of 2-(4-
Bromophenyl)ethanol
A clear understanding of the physical and chemical properties of 2-(4-Bromophenyl)ethanol is
fundamental to predicting its behavior in different solvent systems. The key properties are

summarized in the table below.
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Property Value Reference(s)

Molecular Formula C8H9BrO [1][2][3]

Molecular Weight 201.06 g/mol [1][3]

Appearance
Clear, colorless to light yellow

liquid
[1][4]

Melting Point 36-38 °C [1][2]

Boiling Point 96 °C; 138 °C/9 mmHg [1][2]

Density 1.436 g/mL at 25 °C [1][2]

Refractive Index n20/D 1.573 [2]

Flash Point 146 °F [1][2]

CAS Number 4654-39-1 [1]

Theoretical Solubility Profile
The solubility of a compound is largely governed by the principle of "like dissolves like"[5][6].

The molecular structure of 2-(4-Bromophenyl)ethanol, featuring a polar hydroxyl (-OH) group

and a larger, nonpolar bromophenyl group, suggests a nuanced solubility profile.

Polar Solvents: The presence of the hydroxyl group allows for hydrogen bonding with polar

protic solvents such as alcohols (e.g., ethanol, methanol). Therefore, 2-(4-
Bromophenyl)ethanol is expected to exhibit good solubility in these solvents.

Nonpolar Solvents: The significant nonpolar character imparted by the bromophenyl ring

suggests that the compound will also be soluble in a range of nonpolar and weakly polar

aprotic solvents like toluene, diethyl ether, and ethyl acetate.

Aqueous Solubility: Due to the dominance of the hydrophobic bromophenyl group, the

solubility in water is expected to be low.

Experimental Protocol for Solubility Determination
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The following is a generalized gravimetric method for determining the solubility of a solid

organic compound like 2-(4-Bromophenyl)ethanol in an organic solvent. This method is

reliable and widely used in research settings.

1. Materials and Equipment:

2-(4-Bromophenyl)ethanol (solid form)

Selected organic solvent of interest

Analytical balance

Temperature-controlled shaker or magnetic stirrer with hotplate

Vials or flasks with secure caps

Syringe filters (e.g., 0.45 µm PTFE)

Syringes

Pre-weighed vials for collecting filtrate

Oven or vacuum oven for drying

2. Procedure:

Preparation of Saturated Solution:

Add an excess amount of solid 2-(4-Bromophenyl)ethanol to a vial containing a known

volume of the chosen organic solvent. The presence of undissolved solid is crucial to

ensure saturation.

Seal the vial to prevent solvent evaporation.

Place the vial in a temperature-controlled shaker or on a magnetic stirrer and agitate at a

constant temperature for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is

reached.
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Sample Collection and Filtration:

Once equilibrium is achieved, allow the solution to stand undisturbed at the set

temperature for a short period to allow the excess solid to settle.

Carefully draw a known volume of the supernatant (the clear liquid above the solid) into a

syringe.

Attach a syringe filter to the syringe and dispense the solution into a pre-weighed vial. This

step removes any undissolved solid particles.

Solvent Evaporation and Mass Determination:

Place the vial containing the filtered solution in an oven or vacuum oven at a temperature

sufficient to evaporate the solvent without decomposing the solute.

Once the solvent has completely evaporated, allow the vial to cool to room temperature in

a desiccator to prevent moisture absorption.

Weigh the vial containing the dried solute on an analytical balance.

Calculation of Solubility:

Calculate the mass of the dissolved 2-(4-Bromophenyl)ethanol by subtracting the initial

mass of the empty vial from the final mass of the vial with the dried solute.

The solubility can then be expressed in various units, such as g/L, mg/mL, or mol/L, by

dividing the mass of the solute by the volume of the solvent used.

Solubility (g/L) = (Mass of dried solute in g) / (Volume of filtrate in L)

Experimental Workflow Diagram
The following diagram illustrates the key steps in the experimental determination of solubility.
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Preparation Sampling Analysis Calculation
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Collect supernatant Filter with syringe filter Evaporate solvent Weigh dried solute Calculate solubility

Click to download full resolution via product page

Caption: Experimental workflow for determining the solubility of 2-(4-Bromophenyl)ethanol.

This guide provides a foundational understanding of the solubility of 2-(4-
Bromophenyl)ethanol. For precise quantitative data in specific solvent systems, it is

imperative to perform the experimental determination as outlined. The provided protocol offers

a robust starting point for such investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1265510?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265510?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

